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Compound of Interest

Compound Name: STING agonist-1

CAS No.: 702662-50-8

Cat. No.: B15612254

Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of the synthetic STING agonist, diABZI. The information is intended for

researchers, scientists, and drug development professionals working in the fields of

immunology, oncology, and infectious diseases.

Chemical Structure and Properties
STING agonist-1, commonly known as diABZI (dimeric amidobenzimidazole), is a potent non-

nucleotide small molecule activator of the Stimulator of Interferon Genes (STING) pathway.[1] It

was developed as a systemically active agent with improved pharmacological properties

compared to first-generation cyclic dinucleotide (CDN) STING agonists.[2]

Chemical Name: 1-[(2E)-4-[5-(aminocarbonyl)-2-[[(1-ethyl-3-methyl-1H-pyrazol-5-

yl)carbonyl]amino]-7-methoxy-1H-benzimidazol-1-yl]-2-buten-1-yl]-2-[[(1-ethyl-3-methyl-1H-

pyrazol-5-yl)carbonyl]amino]-7-[3-(4-morpholinyl)propoxy]-1H-benzimidazole-5-carboxamide[3]

Synonyms: diABZI, Compound 3, Diamidobenzimidazole STING Agonist 1[3]
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Below is a summary of the key chemical and physical properties of diABZI, presented in both

its free base and trihydrochloride salt forms.

Property Value (Free Base)
Value
(Trihydrochloride
Salt)

Reference(s)

CAS Number 2138498-18-5 2138299-34-8 [3][4]

Molecular Formula C₄₂H₅₁N₁₃O₇ C₄₂H₅₁N₁₃O₇ • 3HCl [3][4]

Molecular Weight 849.9 g/mol 959.3 g/mol [3][4]

Appearance Solid Crystalline solid [3][5]

Solubility

DMSO: Sparingly

soluble (1-10 mg/ml),

Water: Slightly soluble

(0.1-1 mg/ml),

Acetonitrile: Slightly

soluble (0.1-1 mg/ml)

DMSO: 50 mg/ml,

Water: 2 mg/ml
[3][6][7]

Storage Store at -20°C Store at -20°C [3]

Pharmacological Properties
diABZI is a selective agonist of the STING receptor, demonstrating potent activation in both

human and murine cells.[8] Its unique dimeric structure allows for high-affinity binding to the

STING protein.[1]
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Parameter Species Value
Cell
Type/Assay
Condition

Reference(s)

EC₅₀ (IFN-β

secretion)
Human 130 nM

Peripheral Blood

Mononuclear

Cells (PBMCs)

[3][9]

EC₅₀ Mouse 186 nM [8]

EC₅₀ (Antiviral

activity)
Human 3 nM

MRC-5 cells

(inhibition of

HCoV-229E

cytopathic effect)

[3]

Binding Affinity

(K D)
Human ~70 nM

Isothermal

Titration

Calorimetry (ITC)

[10]

In vivo Half-life Mouse 1.4 hours

3 mg/kg

intravenous

injection

[8]

Mechanism of Action and Signaling Pathway
diABZI functions as a direct agonist of the STING protein, which is a central component of the

innate immune system responsible for detecting cytosolic DNA.[1] Unlike the endogenous

ligands, cyclic dinucleotides (CDNs), which require a "closed" conformation of the STING dimer

for activation, diABZI has been shown to activate STING while it maintains an "open"

conformation.[7]

Upon binding to the cGAMP binding pocket of the STING dimer located in the endoplasmic

reticulum (ER), diABZI induces a conformational change in STING.[1] This leads to the

downstream activation of TANK-binding kinase 1 (TBK1) and the transcription factor interferon

regulatory factor 3 (IRF3).[11] Phosphorylated IRF3 then translocates to the nucleus, driving

the expression of type I interferons (IFN-α/β) and other pro-inflammatory cytokines and

chemokines, such as TNF-α and IL-6.[9][11] This cascade initiates a potent anti-tumor and anti-

viral immune response.[10][12]
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STING Signaling Pathway Activated by diABZI.

Experimental Protocols
This section provides an overview of common experimental methodologies used to

characterize the activity of diABZI.

Cell Viability Assay
This protocol is used to determine the cytotoxic effects of diABZI on cancer cell lines.

Materials:

diABZI STING agonist

PEL (Primary Effusion Lymphoma) cell lines (e.g., BC1, BC2, BCBL1, BCP1)[13]

Cell culture medium (e.g., RPMI-1640) with supplements

CellTiter-Glo® Luminescent Cell Viability Assay kit

96-well plates

Procedure:

Seed PEL cells in a 96-well plate at a desired density.
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Treat the cells with increasing concentrations of diABZI (e.g., 0.1, 1, and 10 µM) or a vehicle

control (e.g., DMSO).[13]

Incubate the cells for 72 hours.[13]

Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's

instructions, which quantifies ATP levels as an indicator of metabolically active cells.[13]

Record luminescence using a plate reader.

Cytokine Secretion Assay (ELISA)
This protocol measures the secretion of cytokines, such as IFN-β, from immune cells upon

stimulation with diABZI.

Materials:

diABZI STING agonist

Human PBMCs or murine splenocytes[10]

Cell culture medium

IFN-β ELISA kit (e.g., from Invivogen)[10]

96-well ELISA plates

Procedure:

Isolate human PBMCs or murine splenocytes.

Seed the cells in a 96-well plate.

Treat the cells with various concentrations of diABZI or a control.

Incubate for a specified period (e.g., 24 hours).[10]

Collect the cell culture supernatant.
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Perform the IFN-β ELISA on the supernatants according to the manufacturer's protocol.[10]

Measure the absorbance using a plate reader to quantify the amount of secreted IFN-β.

Western Blot Analysis of STING Pathway Activation
This protocol is used to detect the phosphorylation of key proteins in the STING signaling

pathway.

Materials:

diABZI STING agonist

THP-1 Dual™ cells or other relevant cell lines[7]

RIPA lysis buffer with protease and phosphatase inhibitors

Primary antibodies: anti-p-STING, anti-STING, anti-p-TBK1, anti-TBK1, anti-p-IRF3, anti-

IRF3, and a loading control (e.g., anti-HSP90 or anti-β-actin)[7]

HRP-conjugated secondary antibodies

ECL western blotting substrate

Procedure:

Treat cells with diABZI (e.g., 5 µM) for various time points (e.g., 0, 1, 2, 4, 6 hours).[7]

Lyse the cells and quantify the protein concentration.

Separate equal amounts of protein by SDS-PAGE and transfer to a nitrocellulose membrane.

Block the membrane and probe with the primary antibodies overnight at 4°C.[7]

Incubate with HRP-conjugated secondary antibodies.

Visualize the protein bands using an ECL substrate and an imaging system.[7]
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Western Blot Workflow for STING Pathway Analysis.
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In Vivo Murine Tumor Model
This protocol evaluates the anti-tumor efficacy of diABZI in a syngeneic mouse model.

Materials:

diABZI STING agonist

BALB/c mice

CT26 murine colorectal cancer cells[5]

Vehicle (e.g., 20% PEG400/0.9% NaCl)[5]

Calipers for tumor measurement

Procedure:

Inject CT26 cells subcutaneously into the flank of BALB/c mice.[5]

Allow tumors to grow to a palpable size (e.g., ~100 mm³).[5]

Randomize mice into treatment and control groups.

Administer diABZI (e.g., 1.5 mg/kg) or vehicle intravenously or intraperitoneally at specified

time points.[3][5]

Monitor tumor growth by measuring tumor volume with calipers regularly.

Monitor animal survival.

At the end of the study, tumors and blood can be collected for further analysis (e.g., cytokine

levels by ELISA).[5]

Conclusion
diABZI is a potent, systemically active, non-nucleotide STING agonist with significant potential

in cancer immunotherapy and as an antiviral agent. Its distinct mechanism of action and

favorable pharmacological profile make it a valuable tool for research and a promising
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candidate for clinical development. The experimental protocols outlined in this guide provide a

foundation for the further investigation and characterization of diABZI and other novel STING

agonists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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